Cas no 864440-04-0 ()

• CAS No: 864440-04-0
• MF: C₄H₇N₃O
• MW: 113.117880105972
• CID: 6773007
• PubChem ID: 18533689
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C4H7N3O/c5-7-6-1-4-2-8-3-4/h4H,1-3H2
• InChI Key： GOWVMFKWKFPNKV-UHFFFAOYSA-N
• SMILES： O1CC(CN=[N+]=[N-])C1

Computed Properties

• Exact Mass: 113.058911855g/mol
• Monoisotopic Mass: 113.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes